4-Hydroxy-4-(3,4,5-trifluorophenyl)-1-methylpiperidine

• IUPAC Name: 1-methyl-4-(3,4,5-trifluorophenyl)piperidin-4-ol
• InChI: InChI=1S/C12H14F3NO/c1-16-4-2-12(17,3-5-16)8-6-9(13)11(15)10(14)7-8/h6-7,17H,2-5H2,1H3
• InChI Key: HKAAGGUOMNDBNX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)(C2=CC(=C(C(=C2)F)F)F)O
• Molecular Formula: C12H14F3NO
• Molecular Weight: 245.24 g/mol

Description

4-Hydroxy-4-(3,4,5-trifluorophenyl)-1-methylpiperidine (CAS: 1181458-64-9) is a fluorinated piperidine derivative with a hydroxyl group at the 4-position of the piperidine ring and a 3,4,5-trifluorophenyl substituent. It is synthesized at 95% purity and serves as a key intermediate in pharmaceutical research, particularly in the development of analgesics and central nervous system (CNS) therapeutics . The trifluorophenyl group enhances lipophilicity and metabolic stability, while the hydroxyl group contributes to hydrogen bonding interactions with biological targets .

Biological Activity

4-Hydroxy-4-(3,4,5-trifluorophenyl)-1-methylpiperidine (often referred to as TFMP) is a synthetic organic compound belonging to the class of piperidine derivatives. Its unique structural features, including a hydroxy group and a trifluorophenyl moiety, suggest potential biological activities that warrant detailed investigation. This article explores the biological activity of TFMP, focusing on its mechanisms of action, therapeutic applications, and comparative studies with similar compounds.

• Molecular Formula : C12H14F3NO
• Molecular Weight : 245.24 g/mol
• CAS Number : 1198287-31-8

TFMP's biological activity is primarily attributed to its interaction with various molecular targets. The hydroxy group enhances its ability to form hydrogen bonds, while the trifluorophenyl group may influence lipophilicity and binding affinity.

Potential Mechanisms :

• Enzyme Inhibition : TFMP may inhibit specific enzymes by occupying their active sites, thereby preventing substrate interaction.
• Receptor Modulation : The compound could modulate receptor activity, influencing downstream signaling pathways critical for various physiological responses.

Antidiabetic Activity

TFMP has been studied for its potential as a dipeptidyl peptidase-4 (DPP-4) inhibitor, which plays a significant role in glucose metabolism. DPP-4 inhibitors are crucial in managing type 2 diabetes by prolonging the action of incretin hormones that increase insulin secretion.

Compound	IC50 (μM)	Reference
TFMP	4.58
Acarbose	1.58

In a study comparing TFMP with acarbose, it was found that while TFMP exhibited promising inhibitory activity against alpha-amylase and PTP-1B (protein tyrosine phosphatase), it was less potent than acarbose but still showed significant effects.

Antioxidant Activity

The antioxidant properties of TFMP were evaluated using the DPPH assay. The compound demonstrated protective effects on pancreatic beta-cells, which are vital for insulin production.

Assay	IC50 (μM)	Standard Drug	Standard IC50 (μM)
DPPH Assay	6.28	Ursolic Acid	1.35

Case Studies

Several studies have highlighted the biological significance of TFMP and its derivatives:

• DPP-4 Inhibition Study : A study indicated that TFMP derivatives showed varying degrees of DPP-4 inhibition compared to established drugs like sitagliptin and saxagliptin. These findings suggest that modifications in the trifluorophenyl group can enhance DPP-4 inhibitory activity.
• Alpha-Amylase Inhibition : A comparative analysis revealed that TFMP exhibited an IC50 value of 6.28 μM in alpha-amylase inhibition assays, indicating potential use in managing postprandial hyperglycemia.
• Receptor Interaction Studies : Molecular docking studies have been performed to elucidate the binding interactions between TFMP and target receptors involved in glucose metabolism and insulin signaling pathways.

Comparative Analysis with Similar Compounds

To understand the uniqueness of TFMP, it is beneficial to compare it with other piperidine derivatives:

Compound	Key Structural Feature	Biological Activity
4-Hydroxy-4-(3-methoxyphenyl)-1-methylpiperidine	Methoxy group instead of trifluorophenyl	Varying enzyme inhibition profiles
4-Hydroxy-4-(3,4-difluorophenyl)-1-methylpiperidine	Difluorophenyl group	Enhanced binding affinity
4-Hydroxy-4-(3-chlorophenyl)-1-methylpiperidine	Chlorophenyl group	Different stability and reactivity

Comparison with Similar Compounds

Structural Analogues of Fluorinated Piperidine Derivatives

The following table summarizes key structural analogs and their differences:

Compound Name	Substituents on Piperidine Ring	Molecular Formula	Key Features	Reference
4-Hydroxy-4-(3,4,5-trifluorophenyl)-1-methylpiperidine	3,4,5-Trifluorophenyl, -OH, -CH₃	C₁₂H₁₃F₃NO	High lipophilicity; enhanced metabolic stability; potential CNS activity
4-(4-Fluorophenyl)-4-hydroxy piperidine	4-Fluorophenyl, -OH	C₁₁H₁₂FNO	Single fluorine reduces lipophilicity; simpler synthesis
4-(4-Trifluoromethoxy-phenyl)-piperidine	4-Trifluoromethoxyphenyl	C₁₂H₁₄F₃NO	Trifluoromethoxy group increases steric bulk; electron-withdrawing effects
4-(3-Methoxyphenyl)piperidine HCl	3-Methoxyphenyl, -HCl	C₁₂H₁₈ClNO	Methoxy group is electron-donating; impacts solubility and receptor binding
1-((3R,4S)-3-((Dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)piperidin-1-yl)-2-(2,4,5-trifluorophenyl)ethan-1-one	3-Methoxyphenyl, -OH, -CH₂N(CH₃)₂	C₂₄H₂₇F₃N₂O₃	Dimethylamino group enhances solubility; potent analgesic activity

Substituent Effects on Physicochemical Properties

• Fluorination: The 3,4,5-trifluorophenyl group in the main compound increases lipophilicity (logP ~2.8) compared to mono-fluorinated analogs (e.g., 4-(4-fluorophenyl)-4-hydroxy piperidine, logP ~1.5), enhancing blood-brain barrier permeability .

• Hydroxyl vs. Methoxy Groups :

  • The hydroxyl group in the main compound facilitates hydrogen bonding with opioid receptors, critical for analgesic activity .
  • Methoxy groups (e.g., in 4-(3-methoxyphenyl)piperidine HCl) reduce polarity, increasing membrane permeability but may weaken target affinity due to steric hindrance .

Pharmacological Activity

• Analgesic Potency: The dimethylamino-containing analog (referenced in ) exhibits 10-fold higher analgesic activity (IC₅₀ = 12 nM) than the main compound, attributed to improved solubility and receptor interactions. The main compound’s 3,4,5-trifluorophenyl group may confer prolonged metabolic half-life (t₁/₂ ~4.5 hours in rodents) compared to non-fluorinated analogs (t₁/₂ ~1.2 hours) .

• CNS Penetration :

  • Fluorination enhances CNS bioavailability. The main compound achieves brain-to-plasma ratios of 1.8 in preclinical models, outperforming 4-(3-methoxyphenyl)piperidine (ratio = 0.6) .